Cas no 2229356-82-3 (tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229356-82-3
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6030025
• PubChem ID: 165686828
• Update Time: 2025-07-18

tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• EN300-1874791
• 2229356-82-3
• tert-butyl N-[2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(19)17-12-7-6-10(18)8-11(12)15(4,5)9-16/h6-8,18H,9,16H2,1-5H3,(H,17,19)
• InChI Key： WVLDYKKSUUVTBG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C)(C)CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate

Research Brief on tert-Butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS: 2229356-82-3)

The compound tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS: 2229356-82-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a tert-butyl carbamate group and a hydroxyphenyl moiety, makes it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of inhibitors for specific enzymes and receptors, particularly in the context of inflammatory and neurodegenerative diseases.

One of the most significant advancements in this area involves the optimization of synthetic routes for tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. This development is critical for advancing preclinical studies and ensuring the compound's availability for further research.

In terms of biological activity, preliminary in vitro and in vivo studies have shown promising results. For instance, tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate has exhibited modulatory effects on key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer. These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer agents. However, further mechanistic studies are required to fully elucidate its mode of action and therapeutic window.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Recent research has explored its ability to cross the blood-brain barrier, a critical factor for CNS-targeted drugs. Early-stage studies indicate that tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate may have neuroprotective properties, though detailed pharmacokinetic and pharmacodynamic analyses are still underway.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic profile need further investigation to assess its suitability for clinical development. Additionally, researchers are working to identify potential off-target effects and optimize its selectivity for intended biological targets.

In conclusion, tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS: 2229356-82-3) represents a promising candidate for future drug discovery efforts. Its versatile chemical structure and preliminary biological activities warrant continued exploration. Future research should focus on refining its synthesis, elucidating its mechanisms of action, and evaluating its efficacy in disease models. These efforts will be crucial for translating this compound into clinically relevant therapeutics.